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Compound of Interest

Compound Name: 5-Hydroxypyrimidine

Cat. No.: B018772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Hydroxypyrimidine, a key heterocyclic organic compound, serves as a versatile building

block in medicinal chemistry and drug development. Its pyrimidine core is a fundamental

component of nucleobases and various therapeutic agents. Understanding its physical and

chemical properties is paramount for its effective utilization in the synthesis of novel bioactive

molecules. This technical guide provides a comprehensive overview of the core

physicochemical characteristics of 5-Hydroxypyrimidine, detailed experimental protocols for

its synthesis, and relevant spectral data for its characterization.

Core Physical and Chemical Properties
The physical and chemical properties of 5-Hydroxypyrimidine are summarized below,

providing essential data for experimental design and computational modeling.

Physical Properties
A compilation of the key physical properties of 5-Hydroxypyrimidine is presented in Table 1.

These values are crucial for determining appropriate solvents, reaction temperatures, and

purification methods.
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Property Value Source

Molecular Formula C₄H₄N₂O [1]

Molecular Weight 96.09 g/mol [2]

Melting Point 212-214 °C [1][2]

Boiling Point 227.2 °C at 760 mmHg [1]

Density 1.293 g/cm³ [1]

LogP 0.18220 [1]

Appearance Light Beige to Beige Solid [2]

Chemical Properties
The chemical behavior of 5-Hydroxypyrimidine, including its acidity, basicity, and tautomeric

forms, is critical for understanding its reactivity.

Property Value Source

Acidic pKa 6.8 [3]

Basic pKa 1.8 [3]

Tautomerism
Exists in keto-enol tautomeric

forms.[4][5][6][7]

Experimental Protocols
Detailed methodologies for the synthesis of 5-Hydroxypyrimidine are essential for its practical

application in research and development.

Synthesis of 5-Hydroxypyrimidine from 5-
Methoxypyrimidine
This protocol outlines a common method for the preparation of 5-Hydroxypyrimidine.[2][8]

Materials:
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5-Methoxypyrimidine

Potassium hydroxide (powdered, 85%)

Methanol

Acetic acid

Acetonitrile

Ethyl acetate

Dichloromethane

Silica gel

Procedure:

A mixture of 5-methoxypyrimidine (2.99 g, 27.2 mmol) and powdered potassium hydroxide

(8.96 g, 136 mmol) in methanol (50 mL) is placed in a sealed tube.

The reaction mixture is heated at 150 °C overnight.

After cooling to room temperature, the mixture is neutralized with acetic acid.

The neutralized mixture is concentrated under reduced pressure.

The resulting residue is ground with hot acetonitrile (2 x 100 mL).

The acetonitrile extracts are combined and concentrated under reduced pressure to yield an

off-white solid.

This solid is then ground with hot ethyl acetate (100 mL), and the extract is concentrated to

give a more purified solid.

Final purification is achieved by flash chromatography on silica gel using a 9:1

dichloromethane/methanol mobile phase to afford 5-hydroxypyrimidine as an off-white

solid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b018772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 5-Hydroxypyrimidine via Hydrogenolysis
An alternative route involves the deprotection of a benzylated precursor.[8]

Materials:

5-[(Phenylmethyl)oxy]pyrimidine

Palladium on activated carbon (10% Pd/C)

Methanol

Procedure:

To a solution of 5-[(phenylmethyl)oxy]pyrimidine (2.43 g, 13.0 mmol) in methanol (20 mL),

add 10% Pd/C.

The reaction mixture is stirred at room temperature under a hydrogen atmosphere over the

weekend.

The mixture is then filtered to remove the catalyst.

The filtrate is concentrated under reduced pressure to yield the product.

Spectroscopic Data
Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of 5-
Hydroxypyrimidine.

¹H NMR Spectroscopy
The proton NMR spectrum provides information on the chemical environment of the hydrogen

atoms in the molecule.
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Solvent
Chemical
Shift (δ)
ppm

Multiplicity Integration Assignment Source

DMSO-d₆ 10.45 br s 1H -OH [2][8]

8.67 s 1H H-2 [2][8]

8.34 s 2H H-4, H-6 [2][8]

¹³C NMR Spectroscopy
Carbon NMR provides insight into the carbon framework of the molecule. Data for the 5-

hydroxy-pyrimidine anion is available.[9]

Mandatory Visualizations
Experimental Workflow for the Synthesis of 5-
Hydroxypyrimidine
The following diagram illustrates the key steps in the synthesis of 5-Hydroxypyrimidine from

5-methoxypyrimidine.

5-Methoxypyrimidine +
KOH in Methanol

Heating at 150°C
(Sealed Tube)
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Hot Acetonitrile Concentration Extraction with

Hot Ethyl Acetate Concentration Flash Chromatography
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Hydroxypyrimidine.

Conclusion
This technical guide provides a detailed summary of the physical and chemical properties,

synthetic methodologies, and spectroscopic data for 5-Hydroxypyrimidine. The information

compiled herein is intended to support researchers and scientists in the fields of medicinal

chemistry and drug development in their efforts to design and synthesize novel compounds

with potential therapeutic applications. The provided experimental protocols and tabulated data
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offer a practical resource for the efficient and effective use of 5-Hydroxypyrimidine as a key

chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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